Cas no 2034320-94-8 (N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• CAS No: 2034320-94-8
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• CID: 5550421
• Update Time: 2025-08-05

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-(1-methylindol-3-yl)acetamide
• N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

• Inchi： 1S/C20H19N5O3/c1-24-12-13(14-5-2-3-7-16(14)24)11-17(26)21-9-10-25-19(27)15-6-4-8-22-18(15)23-20(25)28/h2-8,12H,9-11H2,1H3,(H,21,26)(H,22,23,28)
• InChI Key： KEILGQDXHRYYRC-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)NC2=NC=CC=C2C1=O)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

Research Briefing on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide (CAS: 2034320-94-8)

Recent studies on the compound N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide (CAS: 2034320-94-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrido[2,3-d]pyrimidine and indole moieties, has demonstrated promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's bioactivity. In vitro and in vivo studies have shown that this compound acts as a potent inhibitor of key kinases, including those implicated in signal transduction pathways critical for cell proliferation and survival. Structural-activity relationship (SAR) analyses have further refined the understanding of how modifications to the indole and pyrimidine rings influence binding affinity and selectivity.

Methodologically, advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to map the compound's interactions with its target proteins. These studies reveal a high degree of specificity, with the compound forming stable hydrogen bonds and hydrophobic interactions within the active sites of the targeted kinases. Additionally, pharmacokinetic evaluations have indicated favorable absorption and distribution profiles, suggesting potential for oral bioavailability.

Preliminary results from animal models have been encouraging, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation markers. Notably, toxicity assessments have reported a manageable safety profile, although further optimization may be required to mitigate off-target effects. These findings position the compound as a viable candidate for preclinical development.

In conclusion, N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide represents a promising avenue for therapeutic intervention, particularly in oncology and inflammatory diseases. Future research should focus on scaling up synthesis, refining formulation strategies, and advancing toward clinical trials to fully realize its therapeutic potential.